Cas no 2172079-31-9 (methyl 3-amino-1,7-dioxaspiro4.4nonane-4-carboxylate)

• Product Name: methyl 3-amino-1,7-dioxaspiro4.4nonane-4-carboxylate
• CAS No: 2172079-31-9
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 6417124
• PubChem ID: 165597724
• Update Time: 2025-05-25

methyl 3-amino-1,7-dioxaspiro4.4nonane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1,7-dioxaspiro4.4nonane-4-carboxylate
• EN300-1623563
• 2172079-31-9
• methyl 3-amino-1,7-dioxaspiro[4.4]nonane-4-carboxylate

• Inchi： 1S/C9H15NO4/c1-12-8(11)7-6(10)4-14-9(7)2-3-13-5-9/h6-7H,2-5,10H2,1H3
• InChI Key： QYXVCRXOUHNECV-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OC)C21COCC2)N

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 3-amino-1,7-dioxaspiro4.4nonane-4-carboxylate

Methyl 3-Amino-1,7-Dioxaspiro[4.4]Nonane-4-Carboxylate: A Comprehensive Overview

Methyl 3-Amino-1,7-Dioxaspiro[4.4]Nonane-4-Carboxylate (CAS No: 2172079-31-9) is a unique organic compound with a complex spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The spirocyclic framework of this molecule provides a platform for exploring novel chemical reactivity and functionalization strategies.

The spiro[4.4]nonane core of the molecule is a key structural feature that contributes to its stability and versatility. Recent studies have highlighted the importance of spirocyclic compounds in drug design, particularly for targeting specific biological pathways. The methyl ester group attached to the spirocyclic system enhances the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications.

One of the most notable aspects of methyl 3-amino-1,7-dioxaspiro[4.4]nonane-4-carboxylate is its ability to undergo various chemical transformations while maintaining the integrity of its spirocyclic framework. Researchers have successfully utilized this compound as a building block for constructing more complex molecules with enhanced functionalities. For instance, the amino group present in the structure can be readily modified to introduce new substituents, enabling the creation of diverse chemical libraries.

Recent advancements in synthetic chemistry have also led to innovative methods for synthesizing methyl 3-amino-1,7-dioxaspiro[4.4]nonane-4-carboxylate. These methods often involve multi-step reactions that leverage the principles of convergent synthesis and catalytic processes. The development of efficient synthetic routes has significantly improved the scalability of this compound, making it more accessible for large-scale applications.

In terms of applications, methyl 3-amino-1,7-dioxaspiro[4.4]nonane-4-carboxylate has shown promise in the field of materials science. Its rigid spirocyclic structure makes it an ideal candidate for designing advanced polymers and self-healing materials. Additionally, the compound's ability to form hydrogen bonds due to its carboxylate group has been exploited in creating supramolecular assemblies with unique properties.

From a biological standpoint, methyl 3-amino-1,7-dioxaspiro[4.4]nonane-4-carboxylate has demonstrated moderate activity against several enzyme targets in vitro. This suggests that further optimization could lead to the development of novel therapeutic agents with improved efficacy and selectivity. Ongoing research is focused on understanding the molecular mechanisms underlying this activity and identifying potential drug delivery systems that can enhance its pharmacokinetic properties.

Another area where this compound has made an impact is in agrochemicals. Its ability to interact with plant cell membranes has been explored as a potential route for developing new pesticides or growth regulators. Initial studies indicate that methyl 3-amino-1,7-dioxaspiro[4.4]nonane-4-carboxylate could serve as a lead compound for designing environmentally friendly agricultural chemicals with reduced toxicity profiles.

Looking ahead, the versatility of methyl 3-amino-1,7-dioxaspiro[4.4]nonane-4-carboxylate presents numerous opportunities for further exploration across multiple disciplines. Its unique combination of structural features and functional groups makes it a valuable tool for advancing both fundamental and applied research in chemistry and related fields.